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Compound of Interest

Compound Name: GSK466317A

Cat. No.: B1672388

For researchers, scientists, and drug development professionals, this guide provides a
framework for independently verifying the inhibitory activity of GSK466317A against Protein
Kinase A (PKA) using an alternative experimental method. This guide outlines a detailed
protocol for an in vitro ELISA-based kinase assay and presents a comparison of GSK466317A
with another well-known PKA inhibitor, H-89.

The validation of a small molecule's primary mechanism of action is a cornerstone of robust
drug discovery and chemical biology. While GSK466317A has been identified as a PKA
inhibitor, it is crucial to confirm this activity using methods orthogonal to the initial screening
assay. This practice minimizes the risk of assay-specific artifacts and provides a more
comprehensive understanding of the compound's inhibitory profile. Furthermore, GSK466317A
also shows inhibitory activity against other kinases, such as G protein-coupled receptor kinases
(GRKSs), albeit at different concentrations[1]. This underscores the importance of employing
specific and sensitive secondary assays to confirm its effect on PKA.

Comparative Inhibitor Performance

To contextualize the inhibitory potential of GSK466317A, it is useful to compare its half-
maximal inhibitory concentration (IC50) with that of other known PKA inhibitors. The table
below summarizes the reported IC50 values for GSK466317A and H-89, a widely used but
less selective PKA inhibitor. It is important to note that H-89, while potent, is known to inhibit
several other kinases, which can complicate the interpretation of cellular studies[2][3].
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Compound Target Kinase IC50 Value
GSK466317A PKA 12.59 uM[1]
H-89 PKA 48 nM[4]

Note: The provided IC50 values are sourced from different studies and may have been
determined using varied assay conditions. For a direct and definitive comparison, it is
recommended to evaluate both compounds in the same assay under identical conditions.

PKA Signhaling Pathway and Inhibition

Protein Kinase A is a key enzyme in cellular signaling, activated by cyclic AMP (cAMP). Upon

activation, the catalytic subunits of PKA are released to phosphorylate a multitude of substrate
proteins, thereby regulating a wide array of cellular processes. Inhibitors like GSK466317A act
by blocking the catalytic activity of PKA, thus preventing the phosphorylation of its downstream

targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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